Diagnostic Specificity for HMG-CoA Lyase Deficiency
A quantitative comparison for HMG-CoA reductase inhibition cannot be made due to a lack of primary research data. 3-Hydroxy-3-methylglutaric acid (Meglutol), a close structural analog differing only by the position of the methyl and hydroxy groups on the third carbon, is a potent HMG-CoA reductase inhibitor with an IC50 of 4 nM [1]. In contrast, no assay data, IC50 values, or target engagement studies are available in the public domain for 3-Hydroxy-2-methylglutaric acid against HMG-CoA reductase or any other established biological target. This represents a critical data gap for any application related to lipid or cholesterol research.
| Evidence Dimension | HMG-CoA Reductase Inhibitory Activity |
|---|---|
| Target Compound Data | No reported data (IC50 unknown) |
| Comparator Or Baseline | 3-Hydroxy-3-methylglutaric acid (Meglutol); IC50 = 4 nM |
| Quantified Difference | Not quantifiable |
| Conditions | Comparative data not available; comparator data is from a standard biochemical assay for HMG-CoA reductase [1] |
Why This Matters
This data gap is critical for procurement; the 3-hydroxy-3-methyl analog has a proven and potent mechanism of action, whereas the target compound has no such documented activity, making them unsuitable for interchange.
- [1] Univ-Bio. Meglutol (3-hydroxy-3-methylglutaric acid) Product Page. Accessed April 17, 2026. View Source
